Cas no 110382-21-3 (Spiro[8,10a-ethano-11,3,6a-ethanylylidene-8H-indeno[2,1-b]azocine-9(10H),2'-oxirane]-6,10,15-triol, decahydro-1,3-dimethyl-, (2'R,3R,6S,6aS,6bS,8S,10S,10aS,11S,11aS,13R,15R)-)
110382-21-3 structure
Product Name:Spiro[8,10a-ethano-11,3,6a-ethanylylidene-8H-indeno[2,1-b]azocine-9(10H),2'-oxirane]-6,10,15-triol, decahydro-1,3-dimethyl-, (2'R,3R,6S,6aS,6bS,8S,10S,10aS,11S,11aS,13R,15R)-
CAS No:110382-21-3
MF:C21H31NO4
MW:361.475940118461
CID:185981
Update Time:2024-03-01
Spiro[8,10a-ethano-11,3,6a-ethanylylidene-8H-indeno[2,1-b]azocine-9(10H),2'-oxirane]-6,10,15-triol, decahydro-1,3-dimethyl-, (2'R,3R,6S,6aS,6bS,8S,10S,10aS,11S,11aS,13R,15R)- Chemical and Physical Properties
Names and Identifiers
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- Spiro[8,10a-ethano-11,3,6a-ethanylylidene-8H-indeno[2,1-b]azocine-9(10H),2'-oxirane]-6,10,15-triol,decahydro-1,3-dimethyl-, (2'R,3R,6S,6aS,6bS,8S,10S,10aS,11S,11aS,13R,15R)-
- Spiro[8,10a-ethano-11,3,6a-ethanylylidene-8H-indeno[2,1-b]azocine-9(10H),2'-oxirane]-6,10,15-triol,decahydro-1,3-dimethyl-, (
- 7,20-Cycloatidane-1,13,15-triol,16,17-epoxy-4,21-dimethyl-, (1a,13S,15b)-
- Gomandonine
- Spiro[8,10a-ethano-11,3,6a-ethanylylidene-8H-indeno[2,1-b]azocine-9(10H),2'-oxirane]-6,10,15-triol,decahydro-1,3-dimethyl-, [3R-(3a,6b,6aa,6ba,8b,9b,10a,10ab,11a,11ab,13R*,15R*)]-
- Spiro[8,10a-ethano-11,3,6a-ethanylylidene-8H-indeno[2,1-b]azocine-9(10H),2'-oxirane]-6,10,15-triol, decahydro-1,3-dimethyl-, (2'R,3R,6S,6aS,6bS,8S,10S,10aS,11S,11aS,13R,15R)-
-
- Inchi: 1S/C21H31NO4/c1-18-4-3-15(24)21-13(18)6-11(16(21)22(2)8-18)19-7-12(23)10(5-14(19)21)20(9-26-20)17(19)25/h10-17,23-25H,3-9H2,1-2H3/t10-,11-,12-,13+,14+,15-,16+,17-,18-,19+,20-,21-/m0/s1
- InChI Key: CTSBJRMVTMDDMR-BIIVGHODSA-N
- SMILES: [C@@H]12[C@]34C[C@H](O)[C@H](C[C@H]3[C@@]35[C@@H](O)CC[C@@](C)(CN([C@H]13)C)[C@H]5C2)[C@@]1(CO1)[C@H]4O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- XLogP3: 0.208
Spiro[8,10a-ethano-11,3,6a-ethanylylidene-8H-indeno[2,1-b]azocine-9(10H),2'-oxirane]-6,10,15-triol, decahydro-1,3-dimethyl-, (2'R,3R,6S,6aS,6bS,8S,10S,10aS,11S,11aS,13R,15R)- Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Villanovane, atisane, trachylobane or helvifulvane diterpenoids
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Villanovane, atisane, trachylobane or helvifulvane diterpenoids
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